5-bromo-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the nicotinamide family and is known for its unique chemical structure and properties.
Scientific Research Applications
Synthesis and Biological Activity
New 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole : This study details the synthesis of compounds from 2-chloropyridine-3-carboxylic acid and 2-amino-6-methyl-benzothiazole, leading to derivatives with significant antimicrobial activity. These compounds were tested against various bacteria and fungi, showing efficacy comparable to standard drugs in some cases. The methodology and results provide insight into the potential for developing antimicrobial agents based on nicotinic acid derivatives (Patel & Shaikh, 2010).
Supramolecular Chemistry
Self-assembly Hydrogen-bonded Supramolecular Arrays from Copper(II) Halogenobenzoates with Nicotinamide : This research focuses on the use of nicotinamide in creating supramolecular structures with copper(II) halogenobenzoates. The structures exhibit hydrogen-bonding-coordination chains and networks, with implications for material science and chemistry (Halaška et al., 2016).
Antiprotozoal Activity
Synthesis and Antiprotozoal Activity of Aza-analogues of Furamidine : This study synthesizes and evaluates the antiprotozoal activity of nicotinamide derivatives, showing potent activity against Trypanosoma and Plasmodium species. This research contributes to the development of treatments for diseases like trypanosomiasis and malaria (Ismail et al., 2003).
Dermatological Applications
Nicotinamide – Biologic Actions of an Emerging Cosmetic Ingredient : Nicotinamide's role in skin health, acting as an antioxidant and involved in various oxidative-reduction reactions, is discussed. Its emerging importance in treating and preventing skin diseases underscores its versatility and potential in dermatological applications (Otte, Borelli, & Korting, 2005).
Herbicide Resistance
Herbicide Resistance in Transgenic Plants Expressing a Bacterial Detoxification Gene : Demonstrates a groundbreaking approach to achieving herbicide resistance in plants by expressing a bacterial gene capable of detoxifying bromoxynil. This research paves the way for developing crops that can withstand herbicidal treatments, highlighting a novel application of nicotinamide-related compounds in agriculture (Stalker, McBride, & Malyj, 1988).
properties
IUPAC Name |
5-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O4/c18-13-6-12(7-19-8-13)16(23)20-14(11-4-2-1-3-5-11)9-21-15(22)10-25-17(21)24/h1-8,14H,9-10H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMWPDEOQRQIJFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=CC(=CN=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.